Cas no 2091379-02-9 (methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate)

• Product Name: methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate
• CAS No: 2091379-02-9
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 6286144
• PubChem ID: 131388730
• Update Time: 2025-05-23

methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate
• EN300-1726615
• 2091379-02-9

• Inchi： 1S/C11H10FNO3/c1-16-11(15)10(14)6-5-13-8-4-2-3-7(12)9(6)8/h2-5,10,13-14H,1H3
• InChI Key： KENXUUSYAJESFJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(C(=O)OC)O

Computed Properties

• Exact Mass: 223.06447134g/mol
• Monoisotopic Mass: 223.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate

Methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate (CAS No. 2091379-02-9): A Comprehensive Overview

Methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate, identified by the CAS registry number 2091379-02-9, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and structural versatility. The molecule features a methyl ester group attached to a hydroxyl-substituted acetate moiety, which is further connected to a 4-fluoroindole ring system. This combination of functional groups and heterocyclic structures makes it an intriguing subject for both academic research and industrial development.

The synthesis of methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate involves a series of well-established organic reactions, including nucleophilic substitutions, acid-catalyzed esterifications, and selective fluorinations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are particularly valuable for pharmacological studies. The indole ring system, a key structural element in this molecule, is known for its ability to engage in various non-covalent interactions, such as hydrogen bonding and π–π stacking, making it an attractive scaffold for drug design.

One of the most promising applications of methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate lies in its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases. Studies have shown that certain indole derivatives exhibit neuroprotective properties by modulating key signaling pathways involved in inflammation and oxidative stress. For instance, recent research has demonstrated that this compound can inhibit the activity of specific kinases implicated in Alzheimer's disease, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, methyl 2-(4-fluoro-1H-indol-3-yl)-2-hydroxyacetate has also been explored for its role in chemical catalysis. The hydroxyl group on the acetate moiety can act as a nucleophile or a coordinating site for metal catalysts, enabling its use in enantioselective reactions. This property has led to its incorporation into catalytic cycles for the synthesis of complex natural products and biologically active molecules.

From a structural standpoint, the presence of the fluorine atom at the 4-position of the indole ring introduces electronic effects that enhance the compound's stability and reactivity. Fluorinated indoles are known to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, making them more suitable for systemic administration. Recent computational studies have also highlighted the importance of fluorination in modulating the compound's lipophilicity and permeability across biological membranes.

The study of methyl 2-(4-fluoro-1H-indol-3-yl)-hydroxyacetate has also contributed to our understanding of molecular recognition processes. Its ability to form stable complexes with various biomolecules has been exploited in the development of sensors and diagnostic tools. For example, researchers have reported the use of this compound as a fluorescent probe for detecting metal ions in aqueous solutions, leveraging its ability to undergo ligand-induced fluorescence changes.

Looking ahead, methyl 2-(4-fluoro-indol-3-yl)-hydroxyacetate holds immense potential for further exploration in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a versatile building block for creating novel bioactive molecules. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing chemical science and therapeutic development.